Cas no 1803830-36-5 (Methyl 4-hydroxy-2-methylpyridine-6-acetate)

• Product Name: Methyl 4-hydroxy-2-methylpyridine-6-acetate
• CAS No: 1803830-36-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4802259
• Update Time: 2025-11-01

Methyl 4-hydroxy-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methylpyridine-6-acetate

• Inchi： 1S/C9H11NO3/c1-6-3-8(11)4-7(10-6)5-9(12)13-2/h3-4H,5H2,1-2H3,(H,10,11)
• InChI Key： DDMCJZPPDJSNRJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C=C(C)N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-hydroxy-2-methylpyridine-6-acetate

Methyl 4-hydroxy-2-methylpyridine-6-acetate: A Promising Compound in Modern Biomedical Research

Methyl 4-hydroxy-2-methylpyridine-6-acetate (CAS No. 1803830-36-5) has emerged as a significant molecule in the field of biomedical research, particularly in the development of novel therapeutic agents for chronic diseases. This compound belongs to the class of substituted pyridine derivatives, which are widely studied for their potential applications in pharmacology due to their ability to modulate various biological pathways. Recent advancements in chemical synthesis and molecular biology have enabled researchers to explore the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule's unique properties, positioning it as a candidate for targeted drug development.

As a derivative of pyridine, Methyl 4-hydroxy-2-methylpyridine-3-acetate exhibits structural features that distinguish it from its parent compounds. The presence of a hydroxyl group at the 4-position and an acetyl group at the 6-position contributes to its distinct chemical reactivity and biological activity. These functional groups are critical for the molecule's ability to interact with specific receptors or enzymes, making it a valuable tool for studying cellular signaling mechanisms. The CAS No. 1803830-36-5 designation ensures precise identification of this compound, which is essential for reproducibility in scientific research.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of Methyl 4-hydroxy-2-methylpyridine-6-acetate as a modulator of the PPARγ pathway, a key target in the treatment of metabolic disorders. Researchers have demonstrated that this compound can enhance insulin sensitivity in adipocytes, suggesting its therapeutic potential for type 2 diabetes. The mechanism of action involves the activation of PPARγ, which regulates gene expression related to glucose metabolism and lipid homeostasis. These findings align with the growing emphasis on targeting metabolic pathways for chronic disease management.

Another area of interest is the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule's role in neurodegenerative diseases. A 2024 study in Neuropharmacology reported that this compound exhibits neuroprotective properties by reducing oxidative stress in neuronal cells. The antioxidant activity of Methyl 4-hydroxy-2-methylpyridine-6-acetate is attributed to its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS). This property makes it a promising candidate for the development of drugs targeting conditions such as Parkinson's disease and Alzheimer's disease.

From a synthetic perspective, the preparation of Methyl 4-hydroxy-2-methylpyridine-6-acetate involves a multi-step process that includes the formation of a pyridine ring and the introduction of functional groups. The synthesis typically starts with the condensation of appropriate precursors, followed by acetylation and hydroxylation reactions. The optimization of reaction conditions, such as temperature and catalysts, is crucial for achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes for this compound.

Pharmacokinetic studies of Methyl 4-hydroxy-2-methylpyridine-6-acetate have shown that it exhibits favorable absorption and distribution characteristics in vivo. Animal models have demonstrated that the compound has a high bioavailability and can effectively cross the blood-brain barrier, which is essential for its application in neurological disorders. The metabolic profile of the molecule has also been investigated, revealing that it undergoes minimal hepatic metabolism, which may reduce the risk of drug-drug interactions. These properties make it a suitable candidate for further clinical development.

Despite its promising therapeutic potential, the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule faces challenges in terms of scalability and cost-effectiveness. The current synthetic methods, while effective, may require optimization to meet industrial production standards. Additionally, the need for further preclinical studies to evaluate its safety profile and long-term efficacy remains a critical area of research. The development of advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, has been instrumental in characterizing the compound's structure and purity.

Recent breakthroughs in computational chemistry have also contributed to the understanding of Methyl 4-hydroxy-2-methylpyridine-6-acetate's molecular interactions. Molecular docking studies have predicted its binding affinity to various protein targets, providing insights into its potential mechanisms of action. These computational models are valuable tools for drug design, as they allow researchers to identify optimal molecular structures that can enhance therapeutic outcomes. The integration of experimental and computational approaches is expected to accelerate the development of new drugs based on this compound.

Moreover, the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule has shown potential in the treatment of inflammatory conditions. Studies have indicated that it can inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory responses. This property makes it a candidate for the development of anti-inflammatory drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory pathways is a key factor in the design of next-generation therapeutics.

As the field of biomedical research continues to evolve, the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule is poised to play a significant role in the development of new therapeutic strategies. Its unique structural features and biological activity have been extensively studied, and ongoing research is focused on optimizing its properties for clinical applications. The interdisciplinary approach combining chemistry, biology, and pharmacology is essential for translating these findings into effective treatments for patients. The CAS No. 1803830-36-5 designation ensures that this compound remains a focal point for future research and innovation in the biomedical sciences.

Finally, the potential applications of Methyl 4-hydroxy-2-methylpyridine-6-acetate extend beyond traditional therapeutic uses. Researchers are exploring its role in the development of novel materials for drug delivery systems and biosensors. The molecule's chemical stability and functional groups make it suitable for incorporation into nanocarriers, which can enhance drug targeting and reduce side effects. These emerging applications underscore the versatility of the Methyl 4-hydroxy-2-methylpyridine-6-acetate molecule and its potential to impact multiple areas of biomedical science.